Cas no 2763759-02-8 (Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate)

• Product Name: Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• CAS No: 2763759-02-8
• MF: C₁₅H₁₅F₃O₃
• MW: 300.273015260696
• CID: 5843764
• PubChem ID: 165982472
• Update Time: 2025-05-23

Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37350389
• 2763759-02-8
• ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate

• Inchi： 1S/C15H15F3O3/c1-3-20-13(19)15-6-14(2,7-15)21-12(15)8-4-9(16)11(18)10(17)5-8/h4-5,12H,3,6-7H2,1-2H3
• InChI Key： LBNVWJMQAPVFLD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C2(C(=O)OCC)CC(C)(C2)O1)F)F

Computed Properties

• Exact Mass: 300.09732882g/mol
• Monoisotopic Mass: 300.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate

Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2763759-02-8): A Comprehensive Overview

Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2763759-02-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxabicyclo compounds, which are characterized by their bicyclic ring system containing an oxygen atom. The presence of a trifluorophenyl group and an ethyl ester moiety further enhances its chemical diversity and functional versatility.

The trifluorophenyl group is a well-known substituent in medicinal chemistry, often used to modulate the lipophilicity and metabolic stability of drug candidates. In the case of Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, this group likely contributes to its favorable pharmacokinetic properties, such as improved solubility and reduced susceptibility to metabolic degradation. These properties are crucial for optimizing the bioavailability and therapeutic efficacy of potential drug candidates.

The oxabicyclo[2.1.1]hexane ring system is another key feature of this compound. This unique bicyclic structure provides rigidity and conformational constraint, which can significantly influence the compound's binding affinity to biological targets. Recent studies have shown that oxabicyclo compounds can exhibit potent and selective interactions with various protein targets, making them valuable scaffolds for drug discovery and development.

In terms of synthetic accessibility, Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the formation of the oxabicyclo ring system followed by functionalization with the trifluorophenyl and ethyl ester groups. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic processes, have been employed to achieve high yields and stereoselectivity in the preparation of this compound.

Recent research has focused on exploring the biological activities of Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate in various disease models. Preliminary studies have indicated that this compound may possess anti-inflammatory and anti-cancer properties. For instance, in vitro assays have shown that it can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival.

Furthermore, Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has been evaluated for its potential as a lead compound in the development of novel therapeutic agents for neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it an attractive candidate for further investigation in this area.

In addition to its therapeutic potential, Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and validate therapeutic targets. The unique structural features of this compound make it well-suited for such applications, allowing researchers to gain insights into complex biological processes at the molecular level.

The safety profile of Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is another important consideration in its development as a potential drug candidate. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, further investigations are needed to fully characterize its safety profile in different animal models and eventually in human clinical trials.

In conclusion, Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2763759-02-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe.